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Compound of Interest

Compound Name: Amino-PEG20-acid

Cat. No.: B1192109

Essential Safety and Handling Guide for Amino-
PEG20-acid

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Amino-PEG20-acid. The following procedures are
designed to ensure safe operational handling and disposal, fostering a secure laboratory
environment.

Hazard Identification and Classification
Amino-PEG20-acid is classified with the following hazards:
e Acute Oral Toxicity (Category 4): Harmful if swallowed.[1]

» Acute and Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting
effects.[1]

Signal Word: Not specified in the available data.
Hazard Statements:
e H302: Harmful if swallowed.[1]

e H410: Very toxic to aquatic life with long lasting effects.[1]
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Precautionary Statements:

P264: Wash skin thoroughly after handling.[1]
e P270: Do not eat, drink or smoke when using this product.
e P273: Avoid release to the environment.

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

e P330: Rinse mouth.
e P391: Collect spillage.
e P501: Dispose of contents/container to an approved waste disposal plant.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment to be used
when handling Amino-PEG20-acid.

Body Part PPE Item Specification/Standard
Safety Glasses with Side )
Eyes ) ANSI Z87.1 compliant
Shields or Goggles
_ _ Nitrile or neoprene gloves are
Hands Chemical-resistant gloves )
suitable. Inspect before use.
Standard lab coat to be worn
Body Laboratory Coat )
at all times.
A fume hood is recommended,
) ) ) especially when handling
Respiratory Use in a well-ventilated area

powders to avoid dust and

aerosol formation.

Operational and Disposal Plans
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Receiving and Storage:
e Upon receipt, inspect the container for any damage or leaks.

o Store the container in a cool, well-ventilated area, away from direct sunlight and sources of
ignition.

o The recommended storage temperature is -20°C for the powder form or -80°C when in
solvent.

o Keep the container tightly sealed.
Handling and Use:
e Ensure a safety shower and eyewash station are readily accessible.

o Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of
dust or aerosols.

o Wear the appropriate PPE as detailed in the table above.

e Avoid contact with skin and eyes.

e Do not eat, drink, or smoke in the handling area.

» After handling, wash hands and any exposed skin thoroughly.

First Aid Measures:

If Swallowed: Call a poison center or doctor immediately if you feel unwell. Rinse mouth.

If on Skin: Rinse skin with plenty of water. Remove contaminated clothing.

If in Eyes: Remove contact lenses if present. Flush eyes immediately with large amounts of
water. Seek medical attention.

If Inhaled: Move to fresh air.

Disposal Plan:
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» All waste containing Amino-PEG20-acid must be considered hazardous waste.

e Collect all solid and liquid waste in designated, sealed, and properly labeled containers.

e Due to its high aquatic toxicity, do not allow the substance or its containers to enter drains or
waterways.

» Dispose of the waste through an approved waste disposal company, following all local, state,
and federal regulations.

Collect any spillage and dispose of it as hazardous waste.

Chemical and Physical Properties

Property Value

Molecular Formula C43H87N0O22

Molecular Weight 970.15 g/mol

CAS Number Not available in the provided search results.

Experimental Workflow and Safety Protocol
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Workflow for Handling Amino-PEG20-acid

Preparation

Don PPE:
Lab Coat, Gloves,
Safety Glasses

l

Prepare Work Area:
Ensure fume hood is operational

roceed to handling

Handling

Retrieve Amino-PEG20-acid
from -20°C storage

l

Weigh/measure required amount
inside fume hood

:

Perform experimental procedure

xperiment complete

Cleanup and Disposal

Decontaminate work surfaces

:

Segregate and label all
hazardous waste

l

Dispose of waste via
approved channels

:

Doff PPE and wash hands

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Amino-PEG20-acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Amino-PEG20-acid|MSDS [dcchemicals.com]

« To cite this document: BenchChem. [Personal protective equipment for handling Amino-
PEG20-acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1192109#personal-protective-equipment-for-
handling-amino-peg20-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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